Cas no 146950-63-2 (Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-4-methyl-)

• Product Name: Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-4-methyl-
• CAS No: 146950-63-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 100956
• PubChem ID: 19102550
• Update Time: 2025-04-18

Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazine-2,3-dione,1,4-dihydro-4-methyl-
• 4-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
• 4-methyl-1H-pyrido[3,4-b]pyrazine-2,3-dione
• 4-PHENYLURAZOLE
• Pyrido[3,4-b]pyrazine-2,3-dione, 1,4-dihydro-4-methyl- (9CI)
• DTXSID90598103
• SCHEMBL9432790
• 146950-63-2
• 4-Methylpyrido[3,4-b]pyrazine-2,3(1H,4H)-dione

• Inchi： 1S/C8H7N3O2/c1-11-6-4-9-3-2-5(6)10-7(12)8(11)13/h2-4H,1H3,(H,10,12)
• InChI Key： FUXUPTRORCDGQZ-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CN=CC=2N1C)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines